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Abstract

Cog 133, the trifluoroacetate salt of an acetylated 17-amino acid peptide fragment of human
apolipoprotein E (ApoE), represents a promising therapeutic candidate for neurodegenerative
diseases and brain injury. This document provides a comprehensive technical overview of Cog
133 trifluoroacetate, detailing its structure, chemical properties, and mechanism of action. It
includes a compilation of quantitative data, detailed experimental protocols for its evaluation,
and visualizations of its signaling pathways and experimental workflows to support researchers
in the field of neurorestorative drug development.

Introduction

Cog 133 is a synthetic peptide that mimics the receptor-binding region of human ApoE.[1][2] It
has garnered significant interest for its demonstrated neuroprotective and anti-inflammatory
properties. By interacting with the low-density lipoprotein receptor-related protein 1 (LRP1),
Cog 133 modulates critical signaling pathways implicated in neuronal survival, synaptic
plasticity, and inflammation. This guide serves as a technical resource for researchers,
providing essential information to facilitate further investigation into the therapeutic potential of
Cog 133.

Structure and Chemical Properties
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Cog 133 is the trifluoroacetate salt of the N-acetylated peptide with the amino acid sequence
Ac-Leu-Arg-Val-Arg-Leu-Ala-Ser-His-Leu-Arg-Lys-Leu-Arg-Lys-Arg-Leu-Leu-NH2,
corresponding to residues 133-149 of human ApoE.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Cog 133 trifluoroacetate is
presented in Table 1.

Property Value Reference
Molecular Formula C97H181N37019 - xC2HF302 N/A
Molecular Weight 2169.71 g/mol (free base) N/A
Appearance White lyophilized powder N/A
Solubility >1 mg/mL in water N/A
Storage Temperature -20°C N/A
Purity >95% (HPLC) N/A

Mechanism of Action

Cog 133 exerts its neuroprotective and anti-inflammatory effects primarily through its
interaction with the Low-Density Lipoprotein Receptor-Related Protein 1 (LRP1). This
interaction initiates a cascade of downstream signaling events that collectively contribute to its
therapeutic potential.

LRP1 Binding and NMDA Receptor Inhibition

Cog 133 binds to LRP1, which in turn leads to the inhibition of the N-methyl-D-aspartate
(NMDA) receptor. This modulation of NMDA receptor activity is a key mechanism underlying its
neuroprotective effects, as excessive NMDA receptor activation is a known contributor to
excitotoxicity and neuronal cell death in various neurological conditions.
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Cog 133 Signaling Pathway via LRP1 and NMDA Receptor.

Anti-Inflammatory Effects

Cog 133 has been shown to possess potent anti-inflammatory properties. It reduces the
production of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-a) and
Interleukin-1 beta (IL-1[3). This is achieved, at least in part, through the inhibition of the NF-kB
signaling pathway, a central regulator of inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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